Cas no 185629-32-7 (Methyl 4-amino-3-fluorobenzoate)

• Product Name: Methyl 4-amino-3-fluorobenzoate
• CAS No: 185629-32-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD08689703
• CID: 835876
• Update Time: 2025-11-06

Methyl 4-amino-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-fluorobenzoate
• Benzoic acid, 4-amino-3-fluoro-, methyl ester
• Methyl 4-amino-3-fluorobenzenecarboxylate
• Methyl-4-amino-3-fluorobenzoate
• 2-Fluoro-4-(methoxycarbonyl)aniline
• 4-Amino-3-fluorobenzoic acid methyl ester
• methyl 3-fluoro-4-aminobenzoate
• methyl 4-amino-3-fluorocarboxylate
• 3-Fluoro-4-aminobenzoic acid methyl ester
• 4-amino-3-fluoro-benzoic acid methyl ester
• DOMJYWCXCVFKCA-UHFFFAOYSA-N
• SBB088256
• AM62247
• RP10459
• CM12406
• Methyl4-amino-3-fluorobenzenecarboxylate
• EN001

• MDL： MFCD08689703
• Inchi： 1S/C8H8FNO2/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4H,10H2,1H3
• InChI Key： DOMJYWCXCVFKCA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1N

Computed Properties

• Exact Mass: 169.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.264
• Melting Point: 109-110°C
• Boiling Point: 296 ºC
• Flash Point: 133 ºC
• PSA: 52.32000
• LogP: 1.77570

Methyl 4-amino-3-fluorobenzoate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 22;24/25;36/37/39;45
• HazardClass：IRRITANT

Additional information on Methyl 4-amino-3-fluorobenzoate

Recent Advances in the Application of Methyl 4-amino-3-fluorobenzoate (CAS: 185629-32-7) in Chemical Biology and Pharmaceutical Research

Methyl 4-amino-3-fluorobenzoate (CAS: 185629-32-7) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, anticancer agents, and antimicrobial compounds. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and precision medicine.

One of the most notable advancements involving Methyl 4-amino-3-fluorobenzoate is its incorporation into the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of potent and selective inhibitors for EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in various cancers. The study reported that derivatives of Methyl 4-amino-3-fluorobenzoate exhibited improved binding affinity and pharmacokinetic properties compared to earlier generations of inhibitors.

In addition to its role in kinase inhibitor development, Methyl 4-amino-3-fluorobenzoate has been explored as a building block for fluorescent probes used in bioimaging. A recent publication in ACS Chemical Biology detailed the synthesis of a novel fluorophore based on this compound, which exhibited high photostability and selectivity for cellular membranes. This probe has potential applications in real-time imaging of membrane dynamics in live cells, offering insights into cellular processes such as endocytosis and exocytosis.

Another area of research where Methyl 4-amino-3-fluorobenzoate has shown promise is in the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of benzimidazole derivatives incorporating this compound, which exhibited potent activity against drug-resistant bacterial strains. The researchers attributed the enhanced activity to the fluorine atom's electron-withdrawing effects, which improved the compounds' interaction with bacterial targets.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Methyl 4-amino-3-fluorobenzoate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 study in Green Chemistry proposed a solvent-free catalytic method for the synthesis of this compound, achieving higher yields and minimizing waste generation. This approach aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Looking ahead, the potential applications of Methyl 4-amino-3-fluorobenzoate are expected to expand further, particularly in the fields of drug discovery and chemical biology. Ongoing research is exploring its use in the development of covalent inhibitors, PROTACs (Proteolysis Targeting Chimeras), and other innovative therapeutic modalities. As the understanding of its chemical properties and biological interactions deepens, this compound is likely to play an increasingly important role in addressing unmet medical needs.